Cas no 97677-83-3 (1,4-Butanediol, 2-(phenylmethyl)-)

• Product Name: 1,4-Butanediol, 2-(phenylmethyl)-
• CAS No: 97677-83-3
• MF: C₁₁H₁₆O₂
• MW: 180.243543624878
• CID: 750924
• PubChem ID: 13428547
• Update Time: 2025-04-19

1,4-Butanediol, 2-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,4-Butanediol, 2-(phenylmethyl)-
• 2-benzylbutane-1,4-diol
• 97677-83-3
• SCHEMBL7906029
• DTXSID60540533
• MZSIQTVSNURLNU-UHFFFAOYSA-N
• 2-Benzyl-1,4-butanediol

• Inchi： 1S/C11H16O2/c12-7-6-11(9-13)8-10-4-2-1-3-5-10/h1-5,11-13H,6-9H2
• InChI Key： MZSIQTVSNURLNU-UHFFFAOYSA-N
• SMILES： OCC(CCO)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 180.115029749g/mol
• Monoisotopic Mass: 180.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 40.5Ų